Cas no 103203-84-5 (3,4-dihydro-2H-1-benzopyran-6-carboxylic acid)

• Product Name: 3,4-dihydro-2H-1-benzopyran-6-carboxylic acid
• CAS No: 103203-84-5
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• MDL: MFCD08146590
• CID: 125506
• PubChem ID: 6504216
• Update Time: 2024-11-04

3,4-dihydro-2H-1-benzopyran-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Chroman-6-carboxylic acid
• 2H-1-BENZOPYRAN-6-CARBOXYLIC ACID, 3,4-DIHYDRO-
• 3,4-dihydro-2H-chromene-6-carboxylic acid
• chromane-6-carboxylic acid(SALTDATA: FREE)
• 6-Chromanecarboxylic acid
• CHROMANE-6-CARBOXYLIC ACID
• 3,4-Dihydro-2H-benzopyran-6-carboxylic acid
• FT-0729003
• A896583
• MFCD08146590
• CHROMAN-6-CARBOXYLICACID
• DIMETHYLBRASSYLATE
• EN300-67358
• CS-0038799
• 6-Chromanecarboxylic acid, AldrichCPR
• CHEBI:194662
• 3,4-dihydro-2H-1-benzopyran-6-carboxylic acid
• SCHEMBL875455
• AKOS000111874
• 103203-84-5
• DTXSID00424707
• IFKANGOXGBPILW-UHFFFAOYSA-N
• BB 0254808
• AS-58537
• Z730726766
• STK692687
• SY106615
• DB-058953

• MDL： MFCD08146590
• Inchi： 1S/C10H10O3/c11-10(12)8-3-4-9-7(6-8)2-1-5-13-9/h3-4,6H,1-2,5H2,(H,11,12)
• InChI Key： IFKANGOXGBPILW-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C(=O)O)=CC=2CCC1

Computed Properties

• Exact Mass: 178.06300
• Monoisotopic Mass: 178.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.3±0.1 g/cm3
• Melting Point: 148-149 ºC
• Boiling Point: 352.5±31.0 °C at 760 mmHg
• Flash Point: 145.2±18.3 °C
• Refractive Index: 1.586
• PSA: 46.53000
• LogP: 1.70980

3,4-dihydro-2H-1-benzopyran-6-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： R36/37/38
• Safety Instruction： S22;S26;S36/37/39
• Hazardous Material Identification：
• Safety Term：Hazard Codes Xi
• HazardClass：IRRITANT
• Storage Condition：Room temperature storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans